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Compound of Interest

Compound Name: Terbuthylazine-d9

CAS No.: 1346602-52-5

Cat. No.: B583709

Get Quote

PART 1: IMMEDIATE ACTION CARD (Emergency & Spill)

Status:URGENT / OPERATIONAL Substance: Terbuthylazine-d9 (Stable Isotope, Non-
Radioactive) CAS: 222930-45-2 (Labeled) / 5915-41-3 (Unlabeled Parent)

Scenario

Immediate Action

Personal Exposure

Skin: Wash with soap/water for 15 min.[1] Eyes:
Rinse cautiously with water for 15 min.
Ingestion: Rinse mouth; do NOT induce

vomiting. Call Poison Control.

Small Spill (<10 mL)

Absorb with inert material (vermiculite/sand).
Place in a sealed, labeled container. Do not use

water to flush.[2]

Evacuate area. Block drains (Marine Pollutant).

Large Spill Wear full PPE (Nitrile gloves, lab coat, goggles).
Contact HSE immediately.
Fi Use dry chemical, CO2, or foam.[2] Do not use
ire

water jet (environmental contamination risk).[2]
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PART 2: TECHNICAL PROFILE & HAZARD
IDENTIFICATION[3]

Senior Scientist Note:Terbuthylazine-d9 is a deuterated internal standard. While it is a stable
isotope and not radioactive, it retains the toxicological profile of the parent triazine herbicide.
Treat it as a potent environmental toxin and potential endocrine disruptor.

2.1 Chemical Identity & Properties[3]

e Chemical Name: Terbuthylazine-d9 (tert-butyl-d9)
o Application: Internal standard for LC-MS/MS quantification of triazine herbicides.
o Form: Typically white crystalline solid or solution (e.g., in Acetone/Methanol).

 Stability: Stable under normal conditions. Hygroscopic.

2.2 Hazard Classification (GHS)

o Acute Toxicity: Category 4 (Oral) - Harmful if swallowed.
o STOT-RE: Category 2 - May cause damage to organs through prolonged exposure.
e Environmental: Aquatic Acute 1 / Chronic 1 (H410) - Very toxic to aquatic life.

PART 3: WASTE CLASSIFICATION & SEGREGATION[6]

Effective disposal begins with accurate characterization. Terbuthylazine-d9 waste streams are
usually driven by the solvent rather than the milligram-quantities of the standard itself, unless
disposing of the neat compound.

3.1 Waste Stream Decision Matrix[4]

Expert Insight:Do not mix triazine standards with oxidative waste (e.g., Nitric acid) or strong
bases, as this can generate unpredictable degradation byproducts.
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Figure 1: Decision logic for segregating Terbuthylazine-d9 waste streams based on physical
state and solvent carrier.

PART 4: DISPOSAL PROTOCOLS
4.1 Scenario A: Neat Solid (Pure Standard)

o Container: Amber glass vial with Teflon-lined cap.
e Labeling: "Hazardous Waste - Toxic Solid (Terbuthylazine-d9)."

o Method:High-Temperature Incineration.
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o Reasoning: Triazines are thermally stable; standard autoclaving is insufficient. Incineration
at >1000°C ensures complete mineralization of the triazine ring.

4.2 Scenario B: Liquid Waste (LC-MS Eluents)

Most lab waste will be dilute solutions (ppb/ppm range) in methanol or acetonitrile.
o Container: HDPE or Glass carboy (Solvent compatible).
e Segregation:
o Stream A (Halogenated): If Methylene Chloride or Chloroform was used.
o Stream B (Non-Halogenated): Methanol, Acetonitrile, Acetone.
e Protocol:
o Collect in satellite accumulation area.

o Ensure cap is vented or loosely tightened if pressure buildup is possible (rare for this
compound).

o Never pour down the drain. Even trace amounts violate "Marine Pollutant” regulations.

4.3 Scenario C: Empty Vials & Rinsate (The "P-List" Myth)

While Terbuthylazine is not explicitly "P-listed" (acutely hazardous) under US EPA RCRA (40
CFR 261.33), best practice for analytical standards dictates treating the empty container as
hazardous unless triple-rinsed.

Triple Rinse Protocol:

Add solvent (e.g., Methanol) to 10% volume of the vial.

Cap and shake vigorously for 10 seconds.

Decant rinsate into the Liquid Waste container (Stream B).

Repeat 3 times.
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» Deface label. Dispose of glass in "Sharps/Broken Glass" or "Recycled Glass" depending on
facility rules.

PART 5: REGULATORY COMPLIANCE DATA

Regulatory Body Classification Code/Note

Regulate as Characteristic
US EPA (RCRA) Not Listed (Specific) Waste if flammable (D001) or

toxic.

07 04 13* (Solid wastes
EU (EWC) Agrochemical Waste containing dangerous

substances).

UN 3077, Environmentally
Hazardous Substance, Solid,
N.O.S. (Terbuthylazine).[1][2]

[315](6]

DOT / IATA Transport

) ) Exempt from NRC/Radioactive
Isotope Status Non-Radioactive
waste protocols.

PART 6: EMERGENCY SPILL RESPONSE WORKFLOW

Expert Insight:Speed is critical to prevent groundwater contamination. Terbuthylazine is
persistent in water.[7]

PR Don PPE: Containment: Absorption: Collection: Decontamination:
Nitrile Gloves, Goggles, Lab Coat Surround with absorbent socks Cover with Vermiculite/Sand Scoop into HazWaste Pail Scrub area with detergent/water

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow for Terbuthylazine-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Terbuthylazine-d9 Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583709/docs#terbuthylazine-d9-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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